Cas no 70111-04-5 (1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)-)

1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)- structure
70111-04-5 structure
Product name:1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)-
CAS No:70111-04-5
MF:C15H14O3
MW:242.269864559174
CID:1740903

1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1-phenyl-, 2-benzoate, (S)-
    • 1,2-Ethanediol, 1-phenyl-, 2-benzoate, (1S)-
    • Inchi: 1S/C15H14O3/c16-14(12-7-3-1-4-8-12)11-18-15(17)13-9-5-2-6-10-13/h1-10,14,16H,11H2/t14-/m1/s1
    • InChI Key: PSWCFHRUHDIKNU-CQSZACIVSA-N
    • SMILES: [C@@H](C1=CC=CC=C1)(O)COC(=O)C1=CC=CC=C1

Experimental Properties

  • Density: 1.194±0.06 g/cm3(Predicted)
  • Melting Point: 50 °C
  • Boiling Point: 401.8±38.0 °C(Predicted)
  • pka: 13.23±0.20(Predicted)

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